Inherently chiral belt-shaped conjugated macrocycles with strong fluorescence and circularly polarized luminescence†

Chemical Communications Pub Date: 2022-11-28 DOI: 10.1039/D2CC05504J

Abstract

A pair of inherently chiral belt-shaped conjugated macrocycles were conveniently synthesized starting from 2,7-fluoren[3]arene triflate, and they not only exhibited green fluorescence, but also showed circularly polarized luminescence with a |glum| of 2.0 × 10−3.

Graphical abstract: Inherently chiral belt-shaped conjugated macrocycles with strong fluorescence and circularly polarized luminescence
Inherently chiral belt-shaped conjugated macrocycles with strong fluorescence and circularly polarized luminescence†
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